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Cat. No.: B030163 Get Quote

Prepared by: Gemini, Senior Application Scientist

This guide provides a comprehensive technical overview of 12-Methoxy-12-oxododecanoic
acid, a bifunctional organic molecule of significant interest to researchers in polymer chemistry,

organic synthesis, and materials science. This document moves beyond a simple data sheet to

offer field-proven insights into its synthesis, characterization, and application, grounded in

established chemical principles.

Introduction and Core Chemical Identity
12-Methoxy-12-oxododecanoic acid, also widely known as dodecanedioic acid monomethyl

ester, is a C13 linear aliphatic chain possessing two distinct terminal functional groups: a

carboxylic acid and a methyl ester.[1][2][3] This structural dichotomy is the cornerstone of its

utility, enabling selective, stepwise chemical transformations. It serves as a versatile building

block or linker molecule in the synthesis of more complex structures such as specialty

polyamides, polyesters, and other functional materials.[2][4][5]

The CAS Registry Number for this compound is 3903-40-0.[1][6][7][8] Its IUPAC name is 12-
methoxy-12-oxododecanoic acid.[6][9][10][11]
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HOOC—(CH₂)₁₀—C(=O)O—CH₃

Synthesis Workflow

Purification Workflow

Start: Dodecanedioic Acid
+ Methanol (solvent)

Fischer Esterification:
Add conc. H₂SO₄ (catalyst)

Reflux for 2 hr

Reaction Mixture:
Diacid, Monoester, Diester

Selective Precipitation:
Add Methanolic Ba(OH)₂

Filter Mixture

Filtrate:
Contains soluble Barium Monoester salt

Liquid Phase

Precipitate (Discard):
Insoluble Barium Diacid salt

Solid Phase

Allow to Stand (17+ hr)
Precipitate Barium Monoester

Filter Mixture

Precipitate:
Barium Monoester salt

Solid Phase

Filtrate (Discard):
Excess reagents, Diester

Liquid Phase

Acidification:
Suspend salt in Ether / aq. HCl

Liquid-Liquid Extraction:
Separate Ether Layer

Dry Ether Layer
(e.g., Na₂SO₄)

Evaporate Solvent

Final Product:
12-Methoxy-12-oxododecanoic acid
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Pathway A: Reactivity at Carboxylic Acid

Pathway B: Reactivity at Ester Pathway B: Reactivity at Ester

12-Methoxy-12-oxododecanoic Acid
(HOOC-R-COOCH₃)

Amide Coupling
(e.g., + H₂N-X)

Ester Hydrolysis
(e.g., LiOH)

Selective Reduction
(e.g., BH₃)

Ester Reduction
(e.g., DIBAL-H, low T)

Product A
(X-NHOC-R-COOCH₃)

Dodecanedioic Acid
(HOOC-R-COOH)

Product B
(HOOC-R-CH₂OH)

Product B
(HOOC-R-CH₂OH)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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